Cas no 861240-04-2 (5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 861240-04-2
• MF: C₁₁H₁₁Cl₂N₃OS
• MW: 304.195538759232
• MDL: MFCD04968909
• CID: 3111679
• Update Time: 2026-04-27

5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(2,5-Dichlorophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04968909

Additional information on 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 861240-04-2)

5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 861240-04-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the dichlorophenoxy moiety and the thiol group in its structure makes it a promising candidate for various applications, including potential use in pharmaceuticals and crop protection agents.

In recent years, the demand for novel triazole derivatives has surged due to their broad-spectrum bioactivity. Researchers are particularly interested in 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol because of its unique structural features, which may contribute to its efficacy in targeting specific biochemical pathways. The compound's CAS No. 861240-04-2 is frequently searched in scientific databases, reflecting its relevance in current studies. Its potential applications align with trending topics such as sustainable agriculture and drug discovery, making it a subject of interest for both academic and industrial researchers.

The synthesis of 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions, often starting from readily available precursors like 2,5-dichlorophenol and 4-methyl-1,2,4-triazole-3-thiol. The compound's purity and yield are critical factors, as they directly impact its performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its structural integrity and consistency.

One of the most discussed aspects of 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is its potential role in addressing challenges related to antimicrobial resistance. With the rise of drug-resistant pathogens, there is a growing need for new chemical entities that can overcome existing resistance mechanisms. Preliminary studies suggest that this compound may exhibit activity against a range of microbial strains, though further research is needed to validate these findings. This aligns with the global focus on One Health initiatives, which emphasize the interconnectedness of human, animal, and environmental health.

Another area of interest is the compound's potential application in plant protection. As the agricultural sector seeks alternatives to traditional pesticides, 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol could offer a more targeted and environmentally friendly solution. Its mode of action may involve interference with fungal or bacterial cell membranes, making it a candidate for integrated pest management systems. This is particularly relevant given the increasing consumer demand for organic produce and sustainable farming practices.

From a regulatory perspective, the use of 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol must comply with international guidelines to ensure safety and efficacy. Researchers and manufacturers are advised to stay updated on the latest regulatory developments, especially in regions with stringent chemical approval processes. The compound's CAS No. 861240-04-2 serves as a unique identifier in regulatory submissions, facilitating its traceability and documentation.

In conclusion, 5-1-(2,5-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 861240-04-2) represents a versatile and promising compound with potential applications in multiple industries. Its unique structural attributes, combined with the growing need for innovative solutions in healthcare and agriculture, make it a subject of ongoing research and development. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges of our time.